Cas no 2227746-45-2 (rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227746-45-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6322895
• PubChem ID: 165836627
• Update Time: 2025-07-18

rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid
• 2227746-45-2
• EN300-1753577

• Inchi： 1S/C9H16O2/c1-4-9(2,3)7-5-6(7)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： WFFDSVRJMOEIOZ-RNFRBKRXSA-N
• SMILES： OC([C@@H]1C[C@H]1C(C)(C)CC)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227746-45-2)

Rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227746-45-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted methylbutyl group. These structural elements contribute to its potential applications in various scientific and industrial domains.

The chirality of rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid is a critical aspect of its chemical properties. Chiral compounds are molecules that are non-superimposable on their mirror images, leading to distinct enantiomers. In this case, the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. The presence of chiral centers can significantly influence the biological activity and reactivity of the molecule, making it an important consideration in drug design and synthesis.

Recent research has highlighted the potential of rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid in various applications. For instance, studies have explored its use as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic potential. The cyclopropane ring and the substituted methylbutyl group provide a robust framework for further chemical modifications, enabling the creation of derivatives with tailored properties.

In the context of pharmaceutical research, rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid has shown promise as a starting material for the development of novel drugs. Its structural features make it an attractive candidate for drug discovery programs aimed at targeting specific biological pathways. For example, recent studies have investigated its potential as a scaffold for designing inhibitors of key enzymes involved in disease processes such as cancer and neurodegenerative disorders.

The synthesis of rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques. Methods such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to improve yield and purity. These advancements have facilitated the large-scale production of the compound, making it more accessible for both academic and industrial applications.

From a physical and chemical standpoint, rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid exhibits several notable properties. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

Safety considerations are also important when handling rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, rac-(1R,2R)-2-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227746-45-2) is a versatile chiral compound with significant potential in organic chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an important molecule for further exploration and application in various scientific fields. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.